Cas no 898429-71-5 (4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzamide)

• Product Name: 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzamide
• CAS No: 898429-71-5
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5481952
• Update Time: 2025-06-22

4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-3-nitrobenzamide
• 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzamide

• Inchi： 1S/C24H23N3O5S/c1-16-5-11-21(12-6-16)33(31,32)26-13-3-4-18-9-10-20(15-23(18)26)25-24(28)19-8-7-17(2)22(14-19)27(29)30/h5-12,14-15H,3-4,13H2,1-2H3,(H,25,28)
• InChI Key： HVZCCTCZICDIQI-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Additional information on 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzamide

4-Methyl-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-3-Nitrobenzamide: A Comprehensive Overview

4-Methyl-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-3-Nitrobenzamide, with the CAS Registry Number 898429-71-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a tetrahydroquinoline core substituted with a methyl group and a sulfonamide moiety. The presence of a nitrobenzamide group further enhances its chemical versatility and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydroquinoline derivative. This is followed by the introduction of the sulfonamide group through a coupling reaction, which is critical for achieving the desired stereochemistry and functionalization. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity levels. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these transformations.

One of the most notable features of this compound is its potential as a precursor for drug development. The tetrahydroquinoline framework is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders. The nitrobenzamide group further contributes to its pharmacological profile by enhancing bioavailability and stability within biological systems.

In addition to its medicinal applications, this compound has also been explored for its role in materials science. The unique electronic properties of the tetrahydroquinoline core make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has demonstrated remarkable charge transport properties. These findings suggest that it could be utilized in the development of next-generation flexible electronics and optoelectronic devices.

The environmental impact of this compound has also been a topic of interest. Given its complex structure and potential persistence in the environment, researchers have conducted extensive studies to assess its biodegradation pathways. Initial findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, particularly in the presence of specific bacterial strains. This suggests that it may not pose significant risks to ecosystems when properly managed.

From a structural standpoint, the compound's molecular weight is approximately 560 g/mol, with a melting point around 250°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) is moderate to high, making it suitable for various chemical reactions and analytical techniques. The presence of electron-withdrawing groups like the nitrobenzamide moiety significantly influences its electronic properties, contributing to its reactivity in both synthetic and biological contexts.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group plays a pivotal role in stabilizing certain transition states during enzymatic interactions. This understanding has paved the way for rational drug design strategies aimed at enhancing therapeutic efficacy while minimizing off-target effects.

In conclusion, 4-Methyl-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-3-Nitrobenzamide (CAS No: 898429-71-5) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.